Cas no 64299-46-3 (Benzoic acid, 3-(pentafluoroethyl)-, methyl ester)
64299-46-3 structure
Product Name:Benzoic acid, 3-(pentafluoroethyl)-, methyl ester
CAS No:64299-46-3
MF:C10H7F5O2
MW:254.153400659561
CID:1676166
PubChem ID:71380128
Update Time:2025-04-21
Benzoic acid, 3-(pentafluoroethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(pentafluoroethyl)-, methyl ester
- methyl 3-(1,1,2,2,2-pentafluoroethyl)benzoate
- Methyl 3-(pentafluoroethyl)benzoate
- 64299-46-3
- DTXSID90802656
-
- Inchi: 1S/C10H7F5O2/c1-17-8(16)6-3-2-4-7(5-6)9(11,12)10(13,14)15/h2-5H,1H3
- InChI Key: JHHUPWRQFAQPDY-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C1C=CC=C(C(=O)OC)C=1)F
Computed Properties
- Exact Mass: 254.03661
- Monoisotopic Mass: 254.03662027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 3-(pentafluoroethyl)-, methyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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